Cas no 83253-09-2 (Ethanimidothioic acid, N-(4-chlorobenzoyl)-, ethyl ester)

• Product name: Ethanimidothioic acid, N-(4-chlorobenzoyl)-, ethyl ester
• CAS No: 83253-09-2
• MF: C₁₁H₁₂ClNOS
• MW: 241.737080574036
• CID: 675617
• PubChem ID: 12798599

Ethanimidothioic acid, N-(4-chlorobenzoyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethanimidothioic acid, N-(4-chlorobenzoyl)-, ethyl ester
• ethyl N-(4-chlorobenzoyl)ethanimidothioate
• DTXSID70510166
• Ethyl (1E)-N-(4-chlorobenzoyl)ethanimidothioate
• 83253-09-2

• Inchi： InChI=1S/C11H12ClNOS/c1-3-15-8(2)13-11(14)9-4-6-10(12)7-5-9/h4-7H,3H2,1-2H3
• InChI Key： CYAMEHWVSDXXSO-UHFFFAOYSA-N
• SMILES： CCSC(=NC(=O)C1=CC=C(C=C1)Cl)C

Computed Properties

• Exact Mass: 241.0328129g/mol
• Monoisotopic Mass: 241.0328129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų
• XLogP3: 3.4